1-{3-[(5-methoxy-1,3-benzothiazol-2-yl)amino]propyl}pyrrolidin-2-one

• IUPAC Name: 1-[3-[(5-methoxy-1,3-benzothiazol-2-yl)amino]propyl]pyrrolidin-2-one
• InChI: InChI=1S/C15H19N3O2S/c1-20-11-5-6-13-12(10-11)17-15(21-13)16-7-3-9-18-8-2-4-14(18)19/h5-6,10H,2-4,7-9H2,1H3,(H,16,17)
• InChI Key: BPBCHSOBQVPDKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)NCCCN3CCCC3=O
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

The compound “1-{3-[(5-methoxy-1,3-benzothiazol-2-yl)amino]propyl}pyrrolidin-2-one” is a complex organic molecule. It contains a benzothiazole ring, which is a bicyclic compound consisting of a benzene ring fused to a thiazole ring. The benzothiazole moiety is known to exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, aminothiazole Schiff base ligands were designed by reacting 1,3-thiazol-2-amine and 6-ethoxy-1,3-benzothiazole-2-amine separately with 3-methoxy-2-hydroxybenzaldehyde. The ligands were then used for chelation with bivalent metal chlorides.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various analytical, physical, and spectroscopic methods such as FT-IR, UV Vis, 1H and 13C NMR, and MS. The theoretically optimized geometrical structures were examined using the M06/6-311G+(d,p) function of density function theory.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds typically involve the reaction of amines with aldehydes or ketones. In some cases, these reactions are catalyzed by iodine and proceed in solvents such as DMF or DMSO.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been characterized using various analytical techniques. For instance, their bioactive nature was designated by global reactivity parameters containing a high hardness value of 1.34 eV and a lower softness value of 0.37 eV.

Scientific Research Applications

Antimicrobial Studies

. .

Antioxidant Properties

. This makes it potentially useful in the development of drugs for diseases where oxidative stress plays a significant role.

Anti-inflammatory Agents

. This suggests potential applications in the treatment of inflammatory diseases.

Enzyme Inhibitors

. They could be used in the development of drugs that need to inhibit specific enzymes for therapeutic effects.

Imaging Reagents

. They could be used in various diagnostic procedures and medical imaging techniques.

Electroluminescent Devices

. This suggests potential applications in the field of electronics and display technologies.

Anticancer Activity

. Therefore, it’s possible that “1-{3-[(5-methoxy-1,3-benzothiazol-2-yl)amino]propyl}pyrrolidin-2-one” might also exhibit anticancer properties.

Plant Growth Regulators

. This suggests potential applications in agriculture and horticulture.

Mechanism of Action

Target of Action

Similar compounds, such as aminothiazole-linked metal chelates, have been shown to exhibit antimicrobial and antioxidant activities

Mode of Action

The exact mode of action of this compound is currently unknown. Based on the antimicrobial and antioxidant activities of similar compounds , it can be hypothesized that this compound may interact with microbial cells to inhibit their growth and neutralize free radicals to prevent oxidative damage

Biochemical Pathways

Given the potential antimicrobial and antioxidant activities of similar compounds , it’s possible that this compound may interfere with the biochemical pathways involved in microbial growth and oxidative stress

Result of Action

Based on the potential antimicrobial and antioxidant activities of similar compounds , it can be hypothesized that this compound may result in the inhibition of microbial growth and the neutralization of free radicals at the molecular and cellular levels.

Future Directions

The future directions in the research of similar compounds could involve the development of novel and efficient metallo-drugs. The assessment of novel materials as antimicrobial drugs has been of significant importance due to the presence, and subsequently the development, of multidrug resistance to the widespread pathogens.